Cas no 132863-11-7 (N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide
• CAS No: 132863-11-7
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 6365980
• PubChem ID: 45558809
• Update Time: 2025-05-24

N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide
• N-[(1-benzylpiperidin-4-yl)methyl]-2-(3-methoxyphenyl)acetamide
• Benzeneacetamide, 3-methoxy-N-[[1-(phenylmethyl)-4-piperidinyl]methyl]-
• N-((1-benzylpiperidin-4-yl)methyl)-2-(3-methoxyphenyl)acetamide
• F5831-6517
• AKOS024520469
• 132863-11-7
• VU0522199-1

• Inchi： 1S/C22H28N2O2/c1-26-21-9-5-8-20(14-21)15-22(25)23-16-18-10-12-24(13-11-18)17-19-6-3-2-4-7-19/h2-9,14,18H,10-13,15-17H2,1H3,(H,23,25)
• InChI Key： UIPSDMPHKCXRAM-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2CCN(CC3=CC=CC=C3)CC2)=O)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 544.4±35.0 °C(Predicted)
• pka: 15.66±0.46(Predicted)

Additional information on N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide

Introduction to N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide and Its Significance in Modern Medicinal Chemistry

N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide, a compound with the CAS number 132863-11-7, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural framework of this molecule incorporates key pharmacophoric elements that are highly relevant to contemporary research efforts aimed at addressing various neurological and cardiovascular disorders.

The< strong>N-(1-benzylpiperidin-4-yl)methyl moiety in the compound's name is particularly noteworthy, as it suggests a strong affinity for biological targets that are often involved in the pathogenesis of neurological conditions. Piperidine derivatives are well-documented for their role in modulating neurotransmitter activity, making this compound a promising candidate for further investigation in the context of neuropharmacology. Specifically, the benzyl group appended to the piperidine ring enhances the molecule's solubility and bioavailability, which are critical factors in drug design.

Furthermore, the presence of the 2-(3-methoxyphenyl)acetamide group introduces another layer of complexity to the molecule's pharmacological profile. The methoxyphenyl moiety is known for its ability to interact with various enzymes and receptors, thereby influencing metabolic pathways and signaling cascades. This feature makes N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide a versatile scaffold for designing molecules that can modulate multiple targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with potential biological targets with greater accuracy. These computational studies have highlighted the compound's potential as an inhibitor of enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions ranging from depression to inflammation.

In addition to its pharmacological potential, N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide has been explored in preclinical studies for its ability to cross the blood-brain barrier. This property is crucial for drugs intended to treat central nervous system (CNS) disorders, as it ensures that therapeutic levels of the drug can be achieved within the brain. Preliminary findings suggest that this compound exhibits favorable pharmacokinetic properties, including a reasonable half-life and low toxicity profile.

The synthesis of N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core of the molecule efficiently. These synthetic strategies not only enhance yield but also improve the overall purity of the final product, which is essential for subsequent pharmacological evaluation.

One of the most compelling aspects of this compound is its potential in combination therapy. The dual functionality provided by its molecular structure allows it to interact with multiple pathways simultaneously, which can lead to synergistic effects when used in conjunction with other therapeutic agents. For instance, studies have indicated that combining N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide with existing treatments for cardiovascular diseases could enhance therapeutic outcomes while minimizing side effects.

The development of novel drug candidates like N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide is also influenced by regulatory considerations. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds are produced consistently and meet high-quality standards before they enter clinical trials. This rigorous approach is essential for ensuring patient safety and efficacy.

As research continues to uncover new therapeutic applications for this compound, collaborations between academic institutions and pharmaceutical companies will be crucial in advancing its development from a laboratory curiosity to a viable therapeutic option. The integration of interdisciplinary approaches, including medicinal chemistry, pharmacology, and computational biology, will be instrumental in realizing this goal.

In conclusion, N-(1-benzylpiperidin-4-yl)methyl-2-(3-methoxyphenyl)acetamide represents a significant advancement in medicinal chemistry with substantial potential for treating a variety of diseases. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further investigation. As research progresses and new insights are gained, this compound is poised to play a vital role in shaping future therapeutic strategies.